Cas no 1448059-63-9 (N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide)

• Product Name: N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide
• CAS No: 1448059-63-9
• MF: C₂₀H₂₁FN₂O₂
• MW: 340.391348600388
• CID: 5776781
• PubChem ID: 71806617
• Update Time: 2025-07-16

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-3-(2-fluorophenyl)propanamide
• N-{4-[(CYCLOPROPYLCARBAMOYL)METHYL]PHENYL}-3-(2-FLUOROPHENYL)PROPANAMIDE
• AKOS024559367
• 1448059-63-9
• F6436-1497
• N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-3-(2-fluorophenyl)propanamide
• N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide

• Inchi： 1S/C20H21FN2O2/c21-18-4-2-1-3-15(18)7-12-19(24)22-16-8-5-14(6-9-16)13-20(25)23-17-10-11-17/h1-6,8-9,17H,7,10-13H2,(H,22,24)(H,23,25)
• InChI Key： XWUJTBIJJNTHRN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCC(NC1C=CC(=CC=1)CC(NC1CC1)=O)=O

Computed Properties

• Exact Mass: 340.15870608g/mol
• Monoisotopic Mass: 340.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Additional information on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide

Introduction to N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide (CAS No. 1448059-63-9)

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1448059-63-9, belongs to a class of molecules that exhibit promising properties for further exploration in drug development. The presence of multiple functional groups, including a cyclopropylcarbamoyl moiety and a 2-fluorophenyl substituent, makes this molecule a subject of interest for researchers seeking novel therapeutic agents.

The structural design of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide is meticulously crafted to optimize its interactions with biological targets. The cyclopropylcarbamoyl group, known for its stability and ability to modulate protein-ligand binding, contributes to the compound's potential as an inhibitor or modulator of various enzymatic and receptor systems. Additionally, the 2-fluorophenyl moiety introduces fluorine atoms, which are frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide has been identified as a potential lead compound in this area due to its ability to disrupt PPIs through its unique scaffold. Studies have demonstrated that the combination of the cyclopropylcarbamoyl and 2-fluorophenyl groups can effectively interfere with the binding of key proteins involved in disease pathways.

The pharmacological profile of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide has been extensively evaluated in vitro and in vivo. Preliminary studies have shown that this compound exhibits significant inhibitory activity against certain enzymes and receptors, suggesting its potential as a therapeutic agent. Furthermore, the incorporation of fluorine atoms enhances its bioavailability and reduces susceptibility to metabolic degradation, making it a more viable candidate for clinical development.

The synthesis of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled researchers to construct the complex molecular framework efficiently. This synthetic approach not only highlights the compound's complexity but also underscores the importance of innovative methodologies in pharmaceutical chemistry.

In conclusion, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide represents a significant advancement in the field of drug discovery. Its unique structural features, combined with promising pharmacological properties, make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(2-fluorophenyl)propanamide will play a crucial role in shaping the future of medicine.